![molecular formula C8H5NO3 B6326361 Furo[2,3-b]pyridine-4-carboxylic acid CAS No. 1500260-63-8](/img/structure/B6326361.png)
Furo[2,3-b]pyridine-4-carboxylic acid
Overview
Description
“Furo[2,3-b]pyridine-4-carboxylic acid” is a chemical compound that belongs to the class of organic compounds known as heteroaromatic compounds . It has a molecular weight of 163.13 .
Synthesis Analysis
The synthesis of pyridine-4-carboxylic acid functionalized Fe3O4 nanoparticles has been reported . The process involves the fabrication of an organic–inorganic hybrid heterogeneous catalyst, which was characterized by FT-IR, XRD, TGA, TEM, SEM, and VSM techniques . The catalytic activity of the magnetic catalyst was probed through one-pot synthesis of pyrano[3,2-b]pyranone derivatives from three-component reactions of aromatic aldehydes, kojic acid, and ethyl cyanoacetate under solvent-free conditions .Molecular Structure Analysis
The molecular structure of “Furo[2,3-b]pyridine-4-carboxylic acid” is represented by the SMILES stringOC(=O)c1cnc2ccoc2c1 . Chemical Reactions Analysis
“Furo[2,3-b]pyridine-4-carboxylic acid” has been used as a catalyst in the synthesis of pyrano[3,2-b]pyranone derivatives . This process involves a one-pot synthesis from three-component reactions of aromatic aldehydes, kojic acid, and ethyl cyanoacetate under solvent-free conditions .Physical And Chemical Properties Analysis
“Furo[2,3-b]pyridine-4-carboxylic acid” is a solid compound . Its molecular formula is C8H5NO3 and it has a molecular weight of 163.13 .Scientific Research Applications
Catalysis in Organic Synthesis
Pyridine carboxylic acids can be functionalized to create catalysts for organic synthesis. For example, they can be used to synthesize pyrano[3,2-b]pyranone derivatives from various reactants under solvent-free conditions .
Anticancer Therapy
Derivatives like Pyrrolo[3,4-c]pyridine have shown inhibitory effects against FMS kinase and are candidates for anticancer drug development .
Asymmetric Synthesis
Furo[2,3-b]pyridine derivatives can be constructed with high yields and selectivity, potentially leading to complex heterocycles after derivations .
Biological Activities
Some fused pyridine derivatives exhibit a range of biological activities including depressant, tranquilizing, anticonvulsant, and cardiovascular activities .
Multicomponent and Multicatalytic Synthesis
These compounds can be involved in the synthesis of complex molecules like furo[2,3-b]pyrrole derivatives using a dual catalytic system .
Safety and Hazards
Mechanism of Action
Target of Action
Furo[2,3-b]pyridine-4-carboxylic acid is a complex compound that has been studied for its potential applications in various biochemical processes . .
Mode of Action
The compound is involved in a multi-catalytic protocol, which includes gold, palladium, and phosphoric acid. This protocol enables a relay cycloisomerisation/asymmetric [4 + 2] cycloaddition process between ynamides and carbonate of 4-hydroxy-2-cyclopentenone . The compound’s interaction with its targets leads to the construction of diverse furo[2,3-b]pyridine derivatives .
Biochemical Pathways
The compound is part of a biochemical pathway that involves the sequential catalysis of gold, palladium, and phosphoric acid . This pathway leads to the construction of diverse furo[2,3-b]pyridine derivatives, which can be further converted to complex heterocycles after simple derivations .
Result of Action
The result of the compound’s action is the construction of diverse furo[2,3-b]pyridine derivatives in a one-pot fashion with uniformly good to excellent yields and diastereo and enantioselectivities . These derivatives can be further converted to complex heterocycles after simple derivations .
properties
IUPAC Name |
furo[2,3-b]pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-8(11)6-1-3-9-7-5(6)2-4-12-7/h1-4H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFZNEWDBYCXJFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1C(=O)O)C=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Furo[2,3-b]pyridine-4-carboxylic acid | |
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